Cas no 1806420-95-0 (2-Hydroxy-5-nitro-4-phenylpyridine)

2-Hydroxy-5-nitro-4-phenylpyridine is a heterocyclic compound featuring a pyridine core substituted with a hydroxyl group at the 2-position, a nitro group at the 5-position, and a phenyl ring at the 4-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in organic synthesis and pharmaceutical research. The presence of both electron-withdrawing (nitro) and electron-donating (hydroxy) groups enhances its reactivity in selective functionalization reactions. Its crystalline form ensures stability and ease of handling. Applications include its use in the development of bioactive molecules, coordination chemistry, and as a precursor for more complex nitrogen-containing heterocycles. High purity grades are available for research and industrial use.
2-Hydroxy-5-nitro-4-phenylpyridine structure
1806420-95-0 structure
Product Name:2-Hydroxy-5-nitro-4-phenylpyridine
CAS No:1806420-95-0
MF:C11H8N2O3
MW:216.19282245636
CID:4906561
Update Time:2025-08-03

2-Hydroxy-5-nitro-4-phenylpyridine Chemical and Physical Properties

Names and Identifiers

    • 2-Hydroxy-5-nitro-4-phenylpyridine
    • [N+](=O)([O-])C=1C(=CC(=NC=1)O)C1=CC=CC=C1
    • Inchi: 1S/C11H8N2O3/c14-11-6-9(8-4-2-1-3-5-8)10(7-12-11)13(15)16/h1-7H,(H,12,14)
    • InChI Key: XXLBWJGPGKXBLI-UHFFFAOYSA-N
    • SMILES: O=C1C=C(C(=CN1)[N+](=O)[O-])C1C=CC=CC=1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 373
  • XLogP3: 0.9
  • Topological Polar Surface Area: 74.9

2-Hydroxy-5-nitro-4-phenylpyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029004915-250mg
2-Hydroxy-5-nitro-4-phenylpyridine
1806420-95-0 95%
250mg
$999.60 2022-03-31
Alichem
A029004915-500mg
2-Hydroxy-5-nitro-4-phenylpyridine
1806420-95-0 95%
500mg
$1,836.65 2022-03-31
Alichem
A029004915-1g
2-Hydroxy-5-nitro-4-phenylpyridine
1806420-95-0 95%
1g
$2,895.00 2022-03-31

Additional information on 2-Hydroxy-5-nitro-4-phenylpyridine

Introduction to 2-Hydroxy-5-nitro-4-phenylpyridine (CAS No. 1806420-95-0)

2-Hydroxy-5-nitro-4-phenylpyridine, identified by its Chemical Abstracts Service (CAS) number 1806420-95-0, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and pharmacological potential. The structural features of 2-Hydroxy-5-nitro-4-phenylpyridine, including its hydroxyl and nitro substituents, as well as its phenyl group, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for the development of novel therapeutic agents.

The synthesis and characterization of 2-Hydroxy-5-nitro-4-phenylpyridine have been extensively studied due to its promising applications in drug discovery. The nitro group, in particular, plays a crucial role in modulating the electronic properties of the molecule, which can influence its interactions with biological targets. Recent advances in synthetic methodologies have enabled the efficient preparation of this compound, allowing researchers to explore its potential in various pharmacological contexts.

One of the most compelling aspects of 2-Hydroxy-5-nitro-4-phenylpyridine is its demonstrated efficacy in preclinical studies as a lead compound for the development of new medications. Research has shown that this compound exhibits inhibitory activity against several enzymes and receptors involved in inflammatory and infectious diseases. The hydroxyl group, located at the 2-position of the pyridine ring, has been found to enhance binding affinity to certain protein targets, while the nitro group at the 5-position contributes to electron-withdrawing effects that can fine-tune pharmacokinetic properties.

In recent years, there has been growing interest in leveraging computational chemistry and machine learning techniques to optimize the structure of 2-Hydroxy-5-nitro-4-phenylpyridine for improved pharmacological activity. These approaches have allowed researchers to predict and design analogs with enhanced potency and selectivity. For instance, virtual screening methods have been employed to identify derivatives of this compound that exhibit stronger binding to specific therapeutic targets, such as kinases and transcription factors.

The phenyl group at the 4-position of 2-Hydroxy-5-nitro-4-phenylpyridine also contributes significantly to its biological profile. This aromatic moiety can engage in π-stacking interactions with biomolecules, which can be exploited to improve drug delivery and bioavailability. Additionally, the presence of both hydroxyl and nitro groups provides multiple sites for functionalization, enabling the creation of libraries of derivatives with tailored properties for different therapeutic applications.

Current research efforts are focused on exploring the potential of 2-Hydroxy-5-nitro-4-phenylpyridine as a starting point for the development of treatments against neurological disorders. Preliminary studies suggest that this compound may interact with receptors and enzymes implicated in conditions such as Alzheimer's disease and Parkinson's disease. The ability of 2-Hydroxy-5-nitro-4-phenylpyridine to cross the blood-brain barrier is particularly noteworthy, as it opens up possibilities for central nervous system drug discovery.

The pharmaceutical industry has taken notice of these findings, leading to increased investment in programs aimed at developing derivatives of 2-Hydroxy-5-nitro-4-phenylpyridine for clinical use. Collaborative efforts between academic institutions and biotechnology companies are underway to translate preclinical successes into tangible therapeutic benefits. These collaborations leverage cutting-edge technologies such as high-throughput screening and structure-based drug design to accelerate the pipeline from bench to market.

Another area of interest is the use of 2-Hydroxy-5-nitro-4-phenylpyridine in combination therapies. By pairing this compound with other agents that target different aspects of a disease pathway, researchers aim to achieve synergistic effects that could lead to more effective treatments. Such combinatorial approaches are particularly relevant in oncology, where resistance mechanisms often necessitate multi-targeted strategies.

The environmental impact and sustainability considerations are also being addressed in the development of 2-Hydroxy-5-nitro-4-phenylpyridine based drugs. Green chemistry principles are being applied to streamline synthetic routes, reducing waste and minimizing hazardous byproducts. These efforts align with broader industry initiatives to develop sustainable pharmaceutical practices that are environmentally responsible.

In conclusion,2-Hydroxy-5-nitro-[b]phenylpyridine[/b] (CAS No. 1806420[)-95[).0[/b]) represents a promising candidate for further exploration in medicinal chemistry due to its unique structural features and demonstrated biological activity. Ongoing research continues to uncover new applications for this compound across various therapeutic areas,[b] particularly those involving neurological disorders[/b] where its ability [b]to interact with complex biological targets[/b] offers significant potential for innovation.

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